Cas no 2092148-25-7 (2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide)

• Product Name: 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide
• CAS No: 2092148-25-7
• MF: C₆H₁₁N₃O₃S₂
• MW: 237.29983830452
• CID: 4774069
• Update Time: 2025-05-26

2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide
• 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide

• Inchi： 1S/C6H11N3O3S2/c1-4(3-10)9-14(11,12)5-2-8-6(7)13-5/h2,4,9-10H,3H2,1H3,(H2,7,8)
• InChI Key： KKSWEKYKAXQLEY-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N)S1)(NC(C)CO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: -0.3
• Topological Polar Surface Area: 142

Additional information on 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide

Introduction to 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide (CAS No. 2092148-25-7)

2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2092148-25-7, belongs to the thiazole sulfonamide class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both amino and sulfonamide functional groups, coupled with a hydroxypropyl side chain, makes this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide incorporates a thiazole ring, which is a core structure found in numerous bioactive molecules. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide group enhances the solubility and bioavailability of the compound, making it more suitable for therapeutic applications. Additionally, the hydroxypropyl substituent at the N-position introduces a flexible side chain that can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide may interact with various enzymes and receptors involved in metabolic pathways and signal transduction. For instance, preliminary computational studies suggest that this compound could exhibit inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and xanthine oxidase (XO), which are critical in cellular metabolism and have been implicated in diseases like cancer and gout.

In vitro experiments have also provided insights into the potential therapeutic applications of 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide. Research has demonstrated its ability to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, studies on cell culture models have shown that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings highlight the compound's potential as an anti-inflammatory and anticancer agent.

The synthesis of 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiazole ring through a cyclization reaction between thioamides and α-haloketones. Subsequent functionalization steps include the introduction of the amino group at the 2-position and the sulfonamide moiety at the 5-position. The hydroxypropyl group is then added via nucleophilic substitution or reduction reactions. Advanced synthetic techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

Quality control and analytical characterization are crucial steps in ensuring the integrity of 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide before it can be used in preclinical or clinical studies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm the structure and purity of the compound. Additionally, stability studies under various storage conditions are conducted to assess its shelf life and ensure consistent quality.

The pharmacokinetic properties of 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide are another area of interest for researchers. Studies have shown that this compound exhibits moderate oral bioavailability in animal models, suggesting its potential for systemic delivery. However, issues such as rapid metabolism or poor distribution may need to be addressed through structural modifications or formulation strategies. Pharmacokinetic modeling has been instrumental in predicting how changes in chemical structure can influence absorption, distribution, metabolism, excretion (ADME), and overall efficacy.

Future research directions for 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide include exploring its mechanism of action in greater detail and conducting preclinical studies to evaluate its safety and efficacy in vivo. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in unraveling the complex interactions between this compound and biological targets. Additionally, green chemistry principles are being increasingly adopted in the synthesis of such molecules to minimize environmental impact while maintaining high yields.

The potential applications of 2-Amino-N-(1-hydroxypropan-2-yl)thiazole-5-sulfonamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes, such as developing new probes for enzyme inhibition studies or serving as a lead compound for structure-based drug design. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play a pivotal role in discovering novel therapeutic agents.